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Compound of Interest

Compound Name: 2-Chlorotoluene

Cat. No.: B165313

Safe Handling and Disposal of 2-Chlorotoluene

This guide provides essential safety protocols and logistical information for the handling and
disposal of 2-Chlorotoluene (CAS No. 95-49-8) in a laboratory setting. Adherence to these
procedures is critical for ensuring the safety of researchers and minimizing environmental
impact.

2-Chlorotoluene is a flammable, colorless liquid that is harmful if inhaled and toxic to aquatic
life.[1][2] It can irritate the eyes, skin, and respiratory tract.[3] Proper personal protective
equipment (PPE) and engineering controls are mandatory to prevent exposure.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 2-Chlorotoluene to ensure
the appropriate level of protection is used. The following PPE is required:

o Eye and Face Protection: Wear chemical safety goggles or safety glasses.[1] A face shield is
also recommended where splashing is a possibility.[4][5]

o Skin Protection: Chemical-resistant gloves must be worn.[1][6] Always inspect gloves for
integrity before use and use proper removal techniques to avoid skin contact.[4] Wear
suitable protective clothing to prevent skin exposure.[1]
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Respiratory Protection: Handle 2-Chlorotoluene only in well-ventilated areas, preferably
within a chemical fume hood.[6][7] If ventilation is inadequate or if dealing with a spill, use a
filter respirator for organic gases and vapors adapted to the airborne concentration of the
substance.[6][7][8]

Operational Plan: Handling and Storage

Handling Procedures:

Prevent Ignition: Keep the chemical away from heat, sparks, open flames, and hot surfaces.
[6][9] Prohibit smoking in the handling area.[6][7] Above its flashpoint of 43°C, use a closed
system with explosion-proof electrical and ventilation equipment.[3][6]

Avoid Static Discharge: Use non-sparking tools and ensure that containers and receiving
equipment are properly grounded and bonded.[1][6][9]

Minimize Exposure: Avoid direct contact with skin and eyes.[4] Do not breathe vapors or
mists.[1][4]

Hygiene: Wash hands thoroughly with mild soap and water after handling and before eating,
drinking, or smoking.[1]

Storage Procedures:

Store in a cool, dry, and well-ventilated area.[4]
Keep containers tightly closed when not in use.[1][6]
The storage area should be designated as a fireproof location.[3][6][7]

Store separately from incompatible materials, such as strong oxidants.[3][7]

Emergency Response Plan

Immediate and appropriate action is crucial in an emergency.

Spill Response:
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Evacuate and Secure: Immediately evacuate unnecessary personnel from the spill area.[10]
Control and secure all entrances.[10]

Eliminate Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).[2][7]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: Wearing full PPE, contain the spillage.[4] Collect leaking liquid in sealable
containers.[2][7]

Absorption: Absorb the remaining liquid with an inert, non-combustible material such as
sand, vermiculite, or dry earth.[2][7][10]

Collection: Place the absorbent material into a suitable, closed container for disposal
according to local regulations.[4][10]

Environmental Protection: Prevent the spill from entering drains or waterways.[5][7]
Fire Response:

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide (CO2) to extinguish flames.[4][6] Do not use a heavy water stream, as it may spread
the fire.[1]

Firefighter Protection: Firefighters must wear full protective equipment, including a self-
contained breathing apparatus (SCBA).

Container Safety: Vapors may travel to an ignition source and flash back.[7] Containers can
explode in the heat of a fire; keep them cool by spraying with water if it is safe to do so.[3][7]

First Aid Measures:

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[6] Seek medical attention if symptoms persist.[1][3]

o Skin Contact: Immediately take off all contaminated clothing.[6] Rinse the affected skin with
plenty of water.[1][6] Get medical advice.[1]
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o Eye Contact: Rinse cautiously with water for several minutes.[1] If wearing contact lenses,
remove them if it is easy to do so and continue rinsing.[1][3] Seek medical attention.[1][3]

 Ingestion: Do NOT induce vomiting.[3][4] Rinse the mouth with water and have the person
drink one or two glasses of water.[1][3] Seek immediate medical attention.[4]

Disposal Plan

All waste, including contaminated absorbent materials and packaging, must be treated as
hazardous.

o Waste Collection: Collect surplus and non-recyclable solutions in designated, labeled, and
sealed containers.

o Licensed Disposal: Dispose of the waste through a licensed chemical disposal company or
at an approved hazardous waste collection point.[1][4]

e Method: The preferred disposal method is controlled incineration in a chemical incinerator
equipped with an afterburner and a scrubber.[4]

« Prohibitions: Do not allow the product to enter drains, sewer systems, or waterways.
Contaminated packaging must be disposed of in the same manner as the unused product.[4]

Juantitative Saf

Property Value

CAS Number 95-49-8[6][10]

UN Number 2238[2][10]

Flash Point 43°C / 109.4°F (closed cup)[3]

ACGIH TLV (TWA) 50 ppm (8-hour)[6][10]

NIOSH REL (TWA) 50 ppm (10-hour)[10]

NIOSH REL (STEL) 75 ppm (15-minute)[10]

Vapor Density 4.38 (Air = 1)[11]

NFPA 704 Rating Health: 2, Flammability: 2, Reactivity: O[6][11]
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Workflow Diagrams

Emergency Workflow: 2-Chlorotoluene Spill
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Caption: Logical workflow for responding to a 2-Chlorotoluene spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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